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Compound of Interest

Compound Name: 2,4-Dichlorobenzoyl chloride

Cat. No.: B031103

An In-depth Technical Guide to the Safe Handling of 2,4-Dichlorobenzoyl Chloride

Introduction

2,4-Dichlorobenzoyl chloride (CAS No. 89-75-8) is a chemical intermediate widely used in
the synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2] It is a colorless to pale yellow
liquid or low-melting solid with a pungent odor.[1][3] Its molecular formula is C7HsCIz0, and it
possesses strong acylating capabilities, making it a valuable reagent in organic chemistry.[2][4]
However, its high reactivity also presents significant safety hazards. This guide provides
comprehensive safety and handling information for researchers, scientists, and drug
development professionals to mitigate the risks associated with its use. The chemical is
corrosive, reacts violently with water, and can cause severe burns and respiratory irritation.[3]
[5][6] Adherence to strict safety protocols is therefore essential.

Hazard Identification and Classification

2,4-Dichlorobenzoyl chloride is classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[3] It is crucial to
understand these hazards before handling the material.

Signal Word:Danger[3][5]

Primary Hazards:
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o Corrosive to Metals: May be corrosive to metals.[5]
« Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[3][5][7]
e Serious Eye Damage: Causes serious eye damage.[5]

o Respiratory Irritation: Inhalation may cause corrosive injuries to the upper respiratory tract
and respiratory irritation.[6][8][9]

o Water Reactive: Reacts violently with water, liberating toxic hydrogen chloride gas.[3][9]

Table 1: GHS Hazard Classification for 2,4-Dichlorobenzoyl chloride

Pictogram GHS Hazard Class Hazard Statement

I
ls.alt text

| Skin Corrosion, Category 1B/1C | H314: Causes severe skin burns and eye damage.[3][5] | | |
Serious Eye Damage, Category 1 | H318: Causes serious eye damage.[5] | | | Corrosive to
Metals, Category 1 | H290: May be corrosive to metals.[5] |

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,4-Dichlorobenzoyl chloride is
fundamental for its safe handling and storage.

Table 2: Physical and Chemical Properties of 2,4-Dichlorobenzoyl chloride
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Property Value Source(s)
Molecular Formula C7HsCIs0 [1][4]
Molecular Weight 209.46 g/mol [4]
Clear colorless to slightly
Appearance colored liquid or low melting [11[3]
solid.[1][3]
Odor Pungent [1]
Melting Point 16-21 °C (61-70 °F) [3]
Boiling Point 150 °C (302 °F) at 34 mmHg [3]
Density 1.494 g/mL at 25 °C [10]
Flash Point 137 °C (278.6 °F) - closed cup [3]
Reacts violently with water.[3]
Solubility Soluble in organic solvents like  [1][3][11]

toluene and acetone.[1][11]

| Stability | Moisture sensitive.[3] Stable under recommended storage conditions.[7] |[3][7] |

Exposure Controls and Personal Protective

Equipment (PPE)

To prevent exposure, a combination of engineering controls and appropriate personal

protective equipment must be utilized.

Engineering Controls

e Ventilation: Work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[7][12]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[12]
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Personal Protective Equipment (PPE)

The selection of PPE depends on the specific task and the potential for exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Eye/Face Protection

Specification

Tightly fitting safety
goggles AND a face shield
(8-inch minimum).[7]

Rationale and Source(s)

Protects against splashes
and vapors that cause
severe eye damage.[3][7]
Must be approved under
standards like NIOSH (US)
or EN 166 (EU).[7]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Viton®).

Prevents skin contact which
causes severe burns.[3][7]
Gloves must be inspected
before use and disposed of
properly after contamination.[7]
[13]

Body Protection

A complete suit protecting
against chemicals (chemical-
resistant apron or full body

suit).

Protects against skin contact
and splashes. The type of
protective equipment must be
selected according to the
concentration and amount of
the substance at the specific

workplace.[7]

| Respiratory Protection | Use a full-face respirator with appropriate cartridges (e.g., type ABEK

for organic gases/vapors, acid gases) or a self-contained breathing apparatus (SCBA) for

emergencies or high-concentration exposures. | Required to prevent inhalation of corrosive and

irritating vapors.[3][7] Respirators must be approved under standards like NIOSH (US) or CEN

(EV).[7] |
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Risk Assessment

Start: Task Involving
2,4-Dichlorobenzoyl Chloride

Assess Task:
- Quantity
- Duration
- Potential for Splash/Aerosol

Low High

PPE Specificatio

Low Exposure Risk
(e.g., Weighing <1g in hood)

High Exposure Risk
(e.g., Large scale reaction, spill)

Required PPE:

_l\g;guanoPPlli:s - Goggles & Face Shield
y 5099 - Chemical Resistant Suit/Apron
- Lab Coat

- Appropriate Gloves

- Appropriate Gloves - Respiratory Protection

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,4-Dichlorobenzoyl chloride.

Safe Handling and Storage Protocols
Handling Protocol

« Preparation: Before starting work, ensure all necessary PPE is available and in good
condition. Confirm the location and functionality of the nearest fume hood, eyewash station,
and safety shower.
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e Area Isolation: Handle the chemical in a designated area, such as a chemical fume hood, to
control vapor release.[12]

» Dispensing: Open containers carefully in a well-ventilated area, as they may be under
pressure.[5] Avoid inhalation of vapor or mist.[7]

e Reaction Setup: When setting up reactions, use equipment made of compatible materials.
Ensure the apparatus is dry to prevent violent reactions with moisture.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3][7]
Decontaminate all equipment and the work area. Remove contaminated clothing
immediately and wash before reuse.[3]

Storage Conditions

e Location: Store in a cool, dry, and well-ventilated place.[7]

o Container: Keep containers tightly closed to prevent moisture contact and leakage.[7]
Containers that have been opened must be carefully resealed and kept upright.[7]

e Security: Store in a locked cabinet or a designated corrosives area.[3][14]

e Incompatibilities: Store away from incompatible materials.

2,4-Dichlorobenzoyl
Chloride

Water / Moisture Strong Bases Alcohols Strong Oxidizing Agents

1

4 y v v v

WITGHETE (TG, Exothermic reaction
liberates toxic Exothermic reaction ’ Risk of ignition Corrosive reaction
; forms esters
Hydrogen Chloride Gas
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Caption: Chemical incompatibilities of 2,4-Dichlorobenzoyl chloride.

Emergency Procedures

Immediate and appropriate action is critical in an emergency. Always show the Safety Data

Sheet (SDS) to responding medical personnel.[7]

First Aid Measures

Table 4: First Aid Protocols for Exposure

Exposure Route

Inhalation

First Aid Instructions

Move the person to fresh air. If breathing
is difficult or absent, give artificial
respiration. Seek immediate medical
attention.[3][7]

Skin Contact

Immediately remove all contaminated clothing.
[3] Rinse the skin with large amounts of water
for at least 15 minutes, using a safety shower if
available.[3][15] Seek immediate medical

attention.[3]

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes, also under the eyelids.
[3] Remove contact lenses if present and easy
to do.[3] Continue rinsing. Call a POISON
CENTER or doctor immediately.[3][5]

| Ingestion | Rinse mouth with water.[7] Do NOT induce vomiting.[3][7] Never give anything by

mouth to an unconscious person.[7] Seek immediate medical attention.[3] |

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]
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e Special Hazards: Combustion produces toxic and corrosive gases, including carbon oxides,
phosgene, and hydrogen chloride gas.[3][7]

o Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and
full protective gear.[3][7] Evacuate the area and fight the fire from a distance if possible.

Accidental Release Measures (Spills)

A spill of 2,4-Dichlorobenzoyl chloride requires a prompt and careful response.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC150221000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_242378522_2,4-DICHLOROBENZYLCHLORIDE-CASNO-94-99-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC150221000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_242378522_2,4-DICHLOROBENZYLCHLORIDE-CASNO-94-99-5-MSDS.pdf
https://www.benchchem.com/product/b031103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Spill Occurs

Assess Spill
- Is it safe to approach?
- Size of spill?

No / Large Spill es / Small Spill
Evacuate Area )
Alert Others Don Appropriate PPE

Call for Assistance (Full protection, incl. respirator)

Ensure Adequate Ventilation
(Increase fume hood sash flow)

Contain Spill
Use inert, non-combustible
absorbent material
(e.g., sand, vermiculite)

Collect Material
Use non-sparking tools.
Place in a suitable, labeled,
closed container for disposal

Decontaminate Area
and equipment

Dispose of Waste
as Hazardous Material
(Follow institutional protocols)

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[7]
o Ventilate: Ensure the area is well-ventilated.

o Protect: Wear the appropriate PPE, including respiratory protection, before approaching the
spill.[7]

o Contain: Do not let the product enter drains.[7] Soak up the spill with an inert, dry, non-
combustible absorbent material like sand or vermiculite.[7][15]

o Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, sealable, and properly labeled container for hazardous waste disposal.[3][7]

o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of the waste through a licensed disposal company, following all local and
national regulations.[3]

Stability and Reactivity

Table 5: Chemical Reactivity and Incompatibilities
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Condition/Material Hazard

Stable under normal, dry storage
Stability conditions.[7] It is sensitive to moisture.

[3]

) Reacts violently, producing toxic and corrosive
Water / Moisture i
hydrogen chloride gas.[3][9]

Incompatible; can cause a strong exothermic
Strong Bases ]
reaction.[3]

Incompatible; can cause an exothermic reaction.

Alcohols

[3]
Strong Oxidizing Agents Incompatible; may result in ignition.[15]
Conditions to Avoid Exposure to moist air or water.[3]

| Hazardous Decomposition Products | Thermal decomposition can release carbon monoxide
(CO), carbon dioxide (CO32), phosgene, and hydrogen chloride gas.[3][7] |

Toxicological Information
o Routes of Exposure: Inhalation, ingestion, skin contact, eye contact.
» Acute Effects: The substance is corrosive and causes severe burns upon contact with skin,

eyes, and mucous membranes.[3] Inhalation can lead to corrosive injuries to the respiratory
system.[6] It is also a lachrymator, meaning it irritates the eyes and causes tearing.[7][9]

o Chronic Effects: No components of this product are listed as probable, possible, or confirmed
human carcinogens by IARC.[7] Long-term toxicological properties have not been fully
investigated.[3]

Disposal Considerations

All waste materials, including contaminated absorbents and PPE, must be treated as
hazardous waste.

» Procedure: Offer surplus and non-recyclable solutions to a licensed disposal company.[7]
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» Container: Dispose of the material in its original container or a suitable, approved, and
labeled waste container.[3]

e Regulations: Disposal must be in accordance with all applicable federal, state, and local
environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031103#safety-and-handling-precautions-for-2-4-
dichlorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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